Cas no 51787-43-0 (Benz[a]acridine,8,10,12-trimethyl-)

• Product Name: Benz[a]acridine,8,10,12-trimethyl-
• CAS No: 51787-43-0
• MF: C₂₀H₁₇N
• MW: 271.355684995651
• CID: 380588
• PubChem ID: 40129
• Update Time: 2025-04-19

Benz[a]acridine,8,10,12-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]acridine,8,10,12-trimethyl-
• 8,10,12-Trimethylbenz[a]acridine
• 8,10,12-trimethylbenzo[a]acridine
• 51787-43-0
• 4-20-00-04325 (Beilstein Handbook Reference)
• BENZ(a)ACRIDINE, 8,10,12-TRIMETHYL-
• 1,3,10-Trimethyl-5,6-benzacridine [French]
• 1,3,10-Trimethyl-5,6-benzacridine
• BRN 0206672
• DTXSID80199709

• Inchi： 1S/C20H17N/c1-12-10-13(2)20-17(11-12)14(3)19-16-7-5-4-6-15(16)8-9-18(19)21-20/h4-11H,1-3H3
• InChI Key： NTKONJVWYHNEEK-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C=CC=CC=3C=2C(C)=C2C=C(C)C=C(C)C=12

Computed Properties

• Exact Mass: 271.13621
• Monoisotopic Mass: 271.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 5.9

Experimental Properties

• Density: 0.9690 (rough estimate)
• Boiling Point: 404.44°C (rough estimate)
• Flash Point: 213.4°C
• Refractive Index: 1.7200 (estimate)
• PSA: 12.89